Cas no 1936212-88-2 (1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one)

• Product Name: 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one
• CAS No: 1936212-88-2
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6432146
• PubChem ID: 131100270
• Update Time: 2025-06-14

1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one
• 1-Propanone, 1-(2,2-dimethylcyclopropyl)-2-(2-pyrrolidinyl)-
• EN300-1127537
• 1936212-88-2

• Inchi： 1S/C12H21NO/c1-8(10-5-4-6-13-10)11(14)9-7-12(9,2)3/h8-10,13H,4-7H2,1-3H3
• InChI Key： RUYNCCBQPMMDQS-UHFFFAOYSA-N
• SMILES： C(C1CC1(C)C)(=O)C(C1CCCN1)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 254.4±13.0 °C(Predicted)
• pka: 9.62±0.10(Predicted)

Additional information on 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one

Research Briefing on 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one (CAS: 1936212-88-2)

1-(2,2-Dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one (CAS: 1936212-88-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and developments related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound belongs to a class of cyclopropyl-containing molecules, which are known for their unique structural and pharmacological characteristics. Recent studies have explored its potential as a modulator of specific biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. The presence of both cyclopropyl and pyrrolidine moieties in its structure suggests a high degree of stereochemical complexity, which may contribute to its biological activity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one. The study highlighted the challenges associated with the stereoselective synthesis of this compound and proposed a novel catalytic approach to achieve higher yields and enantiomeric purity. The findings are significant for the scalable production of this compound for further pharmacological evaluation.

Pharmacological studies have demonstrated that 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one exhibits promising activity in preclinical models of neurological disorders. Specifically, it has shown affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. However, further in vivo studies are required to validate its efficacy and safety profile.

Another area of interest is the compound's potential as a prodrug or intermediate in the synthesis of more complex therapeutic agents. Its unique structural features make it a valuable scaffold for medicinal chemistry efforts aimed at developing new drugs with improved pharmacokinetic properties. Recent computational studies have also explored its binding modes with various biological targets, providing insights into its mechanism of action.

Despite these promising findings, several challenges remain. The compound's stability, bioavailability, and potential off-target effects need to be thoroughly investigated. Additionally, the development of robust analytical methods for its quantification in biological matrices is essential for advancing its preclinical and clinical development.

In conclusion, 1-(2,2-dimethylcyclopropyl)-2-(pyrrolidin-2-yl)propan-1-one (CAS: 1936212-88-2) represents a promising candidate for further research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties warrant continued exploration, particularly in the context of neurological and metabolic disorders. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in relevant disease models.